Cas no 348-37-8 (Ethyl 6-fluoro-1H-indole-2-carboxylate)

Ethyl 6-fluoro-1H-indole-2-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The compound features a fluoro-substituted indole core, enhancing its reactivity and binding affinity in medicinal chemistry applications. Its ethyl ester group improves solubility and facilitates further synthetic modifications, making it a versatile intermediate for the development of bioactive molecules. The fluorine substitution at the 6-position contributes to increased metabolic stability and bioavailability, which is advantageous in drug discovery. This compound is particularly valuable in the synthesis of heterocyclic compounds, serving as a key building block for potential therapeutic agents targeting CNS disorders, inflammation, and other disease pathways.
Ethyl 6-fluoro-1H-indole-2-carboxylate structure
348-37-8 structure
Product Name:Ethyl 6-fluoro-1H-indole-2-carboxylate
CAS No:348-37-8
MF:C11H10FNO2
MW:207.201006412506
MDL:MFCD03095203
CID:36969
PubChem ID:15370496
Update Time:2025-10-29

Ethyl 6-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-fluoro-1H-indole-2-carboxylate
    • 6-Fluoroindole-2-carboxylic acid ethyl ester
    • Ethyl 6-fluoroindole-2-carboxylate
    • 6-Fluor-2-indolcarbonsaeureethylester
    • 6-Fluor-indol-2-carbonsaeure-aethylester
    • 6-Fluorindol-2-ethylcarboxylat
    • 6-fluoro-1H-indole-2-carboxylic acid ethyl ester
    • ZLC0348
    • 1H-Indole-2-carboxylic acid, 6-fluoro-, ethyl ester
    • zlchem 483
    • PubChem1680
    • KOLXHQLPMICACW-UHFFFAOYSA-N
    • ethyl 6-fluoro-2-indolecarboxylate
    • SBB066617
    • SB15261
    • VI30043
    • ethyl 6-fluoranyl-1H-indole-2-
    • SCHEMBL2465902
    • MFCD03095203
    • 348-37-8
    • F-5302
    • AMY3953
    • A822426
    • ethyl 6-fluoro-1H-indole-2-carboxylate;Ethyl 6-Fluoroindole-2-carboxylate
    • CS-0043037
    • SY040110
    • FT-0601325
    • DTXSID70572087
    • AKOS009160429
    • Ethyl 6-fluoro-1H-indole-2-carboxylate, AldrichCPR
    • DS-17492
    • Ethyl6-fluoro-1H-indole-2-carboxylate
    • DB-007160
    • MDL： MFCD03095203
    • Inchi： 1S/C11H10FNO2/c1-2-15-11(14)10-5-7-3-4-8(12)6-9(7)13-10/h3-6,13H,2H2,1H3
    • InChI Key： KOLXHQLPMICACW-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C=C(C(=O)OCC)NC=2C=1

Computed Properties

  • Exact Mass: 207.07000
  • Monoisotopic Mass: 207.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 143-145°C
  • Boiling Point: 345.9℃ at 760 mmHg
  • Flash Point: 163.0±22.3 °C
  • PSA: 42.09000
  • LogP: 2.48370
  • Sensitiveness: Light Sensitive
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6-fluoro-1H-indole-2-carboxylate Security Information

Ethyl 6-fluoro-1H-indole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 6-fluoro-1H-indole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PI495-100mg
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 97%
100mg
 85CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PI495-250mg
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 97%
250mg
 232CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PI495-5g
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 97%
5g
 1881.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PI495-1g
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 97%
1g
 498.0CNY 2021-08-03
Matrix Scientific
122419-1g
Ethyl 6-fluoro-1H-indole-2-carboxylate, 97.0%
 348-37-8 97.0%
1g
 $149.00 2023-09-09
Fluorochem
210636-250mg
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 95%
250mg
 ￡21.00 2022-03-01
Fluorochem
210636-1g
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 95%
1g
 ￡43.00 2022-03-01
Fluorochem
210636-5g
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 95%
5g
 ￡166.00 2022-03-01
Fluorochem
210636-10g
Ethyl 6-fluoro-1H-indole-2-carboxylate
 348-37-8 95%
10g
 ￡299.00 2022-03-01
TRC
E918358-50mg
Ethyl 6-Fluoro-1H-indole-2-carboxylate
 348-37-8
50mg
 $ 50.00 2022-06-05

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